![molecular formula C29H30N6O6S2 B2759263 N-((5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide CAS No. 394214-11-0](/img/structure/B2759263.png)
N-((5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide
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Description
N-((5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C29H30N6O6S2 and its molecular weight is 622.72. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research in the area of 1,2,4-triazole derivatives, including those with morpholine moieties, highlights the synthesis of novel compounds with potential antimicrobial properties. For example, the synthesis and evaluation of new 1,2,4-triazole derivatives have shown that these compounds possess good or moderate antimicrobial activities against various test microorganisms (Sahin et al., 2012). This research indicates the potential of using complex molecules, similar to the one , in developing new antimicrobial agents.
Antimicrobial Activities
Another study focused on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives. The research involved creating novel compounds through chemical synthesis and evaluating their antimicrobial efficacy. Some of these newly synthesized compounds were found to have significant activities against various microorganisms, suggesting their potential application in antimicrobial treatments (Bektaş et al., 2007).
Chemical Synthesis and Biological Activity
Further research has led to the synthesis of complex molecules with specific functional groups, aiming at exploring their pharmacological activities. For instance, the synthesis and characterization of quinazoline derivatives have been conducted to investigate their potential as diuretic and antihypertensive agents. Such studies highlight the multifaceted applications of chemical synthesis in discovering new therapeutic agents (Rahman et al., 2014).
properties
IUPAC Name |
N-[[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N6O6S2/c1-40-24-11-9-22(10-12-24)31-27(36)20-42-29-33-32-26(35(29)23-5-3-2-4-6-23)19-30-28(37)21-7-13-25(14-8-21)43(38,39)34-15-17-41-18-16-34/h2-14H,15-20H2,1H3,(H,30,37)(H,31,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBSKZSWSFPSAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N6O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
622.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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